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Compound of Interest

Compound Name: Riluzole-13C,15N2

Cat. No.: B562764

This document provides essential safety and logistical information for the proper handling and
disposal of Riluzole-13C,15N2 in a laboratory setting. The following procedural guidance is
intended for researchers, scientists, and drug development professionals to ensure safe and
compliant waste management.

Immediate Safety and Hazard Information

Riluzole-13C,15N2 is classified as acutely toxic and is fatal if swallowed.[1][2] It is imperative
to handle this compound with appropriate personal protective equipment (PPE) and to be fully
aware of the associated hazards before beginning any work.

GHS Hazard Classification:
e Pictogram: GHSO06 (Skull and crossbones)[2]
 Signal Word: Danger[1][2]
e Hazard Statement: H300 - Fatal if swallowed.[1][2]
» Precautionary Statements:
o P264: Wash hands and any exposed skin thoroughly after handling.[1][2]

o P270: Do not eat, drink or smoke when using this product.[1][2]
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o P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

[2]

o P330: Rinse mouth.[1][2]

o P405: Store locked up.[1][2]

o P501: Dispose of contents/container in accordance with local, regional, and national

regulations.[1][2]

Data Presentation

The following table summarizes key quantitative and identifying data for Riluzole-13C,15N2.

Identifier

Data

Source

Product Name

Riluzole-13C,15N2

[1]2]

CAS Number 1215552-03-6 [1][2]
Molecular Formula C713CHsF31°N20S [1]
Molecular Weight 237.18 g/mol [1]

GHS Classification

Acute Toxicity, Oral (Category
lor2)

[1]2]

UN Number

UN2811

[2]

Proper Shipping Name

Toxic solid, organic, n.o.s.
(Riluzole-13C,15N2)

[2]

Transport Hazard Class

6.1 (Toxic substances)

[3]

Step-by-Step Disposal Protocol

All chemical waste, including Riluzole-13C,15N2, must be managed as hazardous waste from

the moment it is generated.[4] The following protocol outlines the necessary steps for its proper

disposal.
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Step 1: Wear Appropriate Personal Protective
Equipment (PPE)

Before handling Riluzole-13C,15N2 in any form (pure compound, solutions, or contaminated
materials), ensure you are wearing appropriate PPE.

Hand Protection: Impermeable and resistant protective gloves.[2]
o Eye Protection: Safety glasses with side shields or goggles.

o Skin and Body Protection: A lab coat or impervious clothing is required to prevent skin
exposure.[1]

» Respiratory Protection: If there is a risk of generating dust or aerosols, use a suitable
respirator.[1]

Step 2: Waste Identification and Segregation

Properly segregate waste to prevent dangerous chemical reactions.

Solid Waste: Collect pure Riluzole-13C,15N2, contaminated lab materials (e.g., weigh boats,
contaminated gloves, absorbent pads from spills) as solid hazardous waste.

» Liquid Waste: Solutions containing Riluzole-13C,15N2 should be collected as liquid
hazardous waste. Do not mix with other incompatible waste streams.[5][6]

o Sharps Waste: Needles or other sharps contaminated with Riluzole-13C,15N2 must be
disposed of in a designated sharps container.

e Segregation: Keep solid and liquid waste separate.[5] Store waste containers according to
their contents' compatibility (e.g., flammable, corrosive, toxic).[7]

Step 3: Use Appropriate Waste Containers

Select containers that are compatible with the waste and are in good condition.

o Container Type: Use a leak-proof container with a secure, screw-on cap.[8] Plastic
containers are often preferred to glass when chemically compatible.[9]
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» Condition: Ensure the container is in good condition, free from rust or leaks.[7]

e Secondary Containment: Always place waste containers in a secondary container, such as a
lab tray, to contain any potential spills or leaks.[8] The secondary container should be able to
hold 110% of the volume of the primary container.[8]

Step 4: Labeling the Waste Container

Proper labeling is critical for safety and regulatory compliance.

o Affix a "Hazardous Waste" tag or label to the container as soon as you begin accumulating
waste.[7][9]

e The label must include:

o

The words "Hazardous Waste".[9]

o The full chemical name: "Riluzole-13C,15N2". Do not use abbreviations.[9] For mixtures,
list all constituents.

o The date waste generation began.[9]
o The location of origin (e.g., department, room number).[9]
o The name and contact information of the Principal Investigator.[9]

o Appropriate hazard pictograms (e.g., skull and crossbones).[9]

Step 5: Storing the Waste

Store waste safely in a designated Satellite Accumulation Area within the laboratory.

o Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except
when adding waste.[4]

o Do Not Overfill: Leave adequate headspace in liquid waste containers to allow for expansion.

o Store Securely: As Riluzole-13C,15N2 is highly toxic, it should be stored in a locked and
secure location as indicated by the "P405: Store locked up" precautionary statement.[1][2]
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Step 6: Arranging for Disposal
Hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor.[9]

e Do Not Use Sinks or Trash: Never dispose of Riluzole-13C,15N2 down the drain or in the
regular trash.[9]

o Do Not Evaporate: Evaporation is not an acceptable method of disposal for hazardous
chemicals.

» Request Pickup: Contact your EHS office to schedule a waste pickup and follow their specific
procedures for collection.[4]

Step 7: Disposal of Empty Containers

Containers that held Riluzole-13C,15N2 are considered hazardous waste until properly
decontaminated.

o Triple Rinsing: Because this compound is acutely toxic, empty containers must be triple-
rinsed with a suitable solvent capable of removing the chemical.[7]

o Collect Rinsate: The rinsate from the cleaning process is also hazardous waste and must be
collected in a properly labeled liquid hazardous waste container.[7]

o Final Disposal: After triple rinsing and air-drying, deface or remove the original labels from
the empty container before disposing of it as regular trash or recycling, in accordance with
institutional policy.

Step 8: Spill Cleanup
In the event of a spill, treat all cleanup materials as hazardous waste.

o Containment: Prevent the spill from spreading and keep it away from drains or water
courses.[1]

o Cleanup: Absorb liquid spills with an inert material (e.g., diatomite, universal binders).[1] For
solid spills, carefully sweep or vacuum the material and place it in a suitable container for
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disposal.[3]

o Disposal: All contaminated materials, including PPE, must be disposed of as hazardous
waste.

Experimental Protocols

This document provides procedural guidance for disposal and does not cite experimental
protocols. Therefore, this section is not applicable.

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of
Riluzole-13C,15N2.
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Preparation & Identification

Start: Waste Generation
(Riluzole-13C,15N2)

Step 1: Wear
Appropriate PPE

Step 2: Identify Waste Type
Solid Waste Liquid Waste
(e.g., powder, contaminated gloves) (e.g., solutions)

Containmenvt & Labeling

Step 3: Select Compatible,
Leak-Proof Container

Step 4: Affix 'Hazardous Waste' Label
& Fill Out Details

Storage & Disposal

Step 5: Store Container in a Secure,
Designated Area with
Secondary Containment

Warning: Store Locked Up!
(Acutely Toxic)

Step 6: Contact EHS for
Waste Collection

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Riluzole-13C,15N2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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